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Compound of Interest

Compound Name: N-tert-Butyl-3-nitroaniline

CAS No.: 103394-70-3

Cat. No.: B181684

Get Quote

CAS Registry Number: 103394-70-3 Chemical Formula:

Molecular Weight: 194.23 g/mol [1]

Executive Summary
-tert-Butyl-3-nitroaniline is a secondary aromatic amine characterized by a bulky tert-butyl
group attached to the nitrogen atom and a nitro group at the meta position relative to the
amine.[1] Unlike its unhindered parent (3-nitroaniline), the tert-butyl moiety introduces
significant steric hindrance, altering the molecule's nucleophilicity and solubility profile.[1] This
compound serves as a critical intermediate in the synthesis of sterically crowded
phenylenediamines, which are precursors for specialized polyurethanes, antioxidants, and
solvatochromic dyes.[1]

Chemical Identity & Structural Properties[1][2][3]
The structure consists of a benzene ring substituted at the 1-position with a tert-butylamino

group and at the 3-position with a nitro group.[1] The electronic push-pull system (donor amine

vs. acceptor nitro) is modulated by the steric bulk of the tert-butyl group, which can force the

amino nitrogen's lone pair partially out of conjugation with the aromatic ring.[1]

Table 1: Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b181684#bc-rfq
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Note

IUPAC Name -tert-Butyl-3-nitrobenzenamine

SMILES CC(C)(C)Nc1cccc(c1)[O-]

InChI Key Unique Identifier Required Derivative of 3-nitroaniline

Appearance
Yellow to Orange Crystalline

Solid
Typical of nitroanilines

Predicted LogP ~2.9 - 3.1 Lipophilic due to t-butyl

H-Bond Donors 1 (NH)

H-Bond Acceptors 3 (NO₂, NH)

Synthesis Protocols
Synthesizing

-tert-butyl-3-nitroaniline is non-trivial due to the steric hindrance of the tert-butyl amine and the
deactivated nature of the meta-nitro aromatic ring.[1] Traditional nucleophilic aromatic
substitution (

) is often inefficient.[1] The Buchwald-Hartwig Amination is the superior, field-proven method for
high yield and purity.[1]

Method A: Buchwald-Hartwig Palladium-Catalyzed
Amination (Recommended)
This protocol utilizes a palladium catalyst to couple 1-bromo-3-nitrobenzene with tert-

butylamine.[1] This method bypasses the electronic limitations of the aromatic ring.[1]

Reagents:

Substrate: 1-Bromo-3-nitrobenzene (1.0 eq)

Amine:tert-Butylamine (1.2 eq)[1]
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Catalyst:

(1-2 mol%)[1]

Ligand: BINAP or Xantphos (2-4 mol%)[1]

Base: Sodium tert-butoxide (

) (1.5 eq)[1]

Solvent: Toluene or 1,4-Dioxane (Anhydrous)[1]

Step-by-Step Protocol:

Inert Atmosphere: Flame-dry a three-neck round-bottom flask and purge with Argon or

Nitrogen.[1]

Catalyst Pre-mix: Charge the flask with

, Ligand, and

. Add anhydrous toluene and stir for 10 minutes to activate the catalyst complex.[1]

Substrate Addition: Add 1-bromo-3-nitrobenzene and tert-butylamine via syringe.

Reaction: Heat the mixture to 80–100°C. Monitor via TLC (Silica, Hexane:EtOAc 8:2) or

HPLC.[1] The reaction typically completes in 4–12 hours.[1]

Work-up: Cool to room temperature. Filter through a pad of Celite to remove palladium

residues.[1] Wash the pad with ethyl acetate.[1]

Purification: Concentrate the filtrate under reduced pressure. Purify the crude oil via flash

column chromatography (Silica gel, gradient Hexane

5% EtOAc/Hexane).

Method B: Nucleophilic Aromatic Substitution ( )
Note: This method is less efficient for meta-substituted substrates but viable if Pd-catalysis is

unavailable.[1] It requires a leaving group with high nucleofugality (Fluorine).[1]
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Reagents: 1-Fluoro-3-nitrobenzene, tert-Butylamine (excess), DMSO,

.[1] Condition: High temperature (120°C+) in a sealed tube is often required to overcome steric
and electronic resistance.[1]

Synthesis Logic Diagram
The following diagram illustrates the decision logic and reaction pathway for the synthesis.

Target: N-tert-Butyl-3-nitroaniline

Route A: Pd-Catalysis
(Buchwald-Hartwig)

Route B: SnAr
(High Temp/Pressure)

1-Bromo-3-nitrobenzene
+ tert-Butylamine

1-Fluoro-3-nitrobenzene
+ tert-Butylamine

Pd2(dba)3 / BINAP
NaOtBu, Toluene, 100°C

DMSO, K2CO3
120°C, Sealed Tube

Product Isolation
(CAS 103394-70-3)

 High Yield (>85%)

 Moderate Yield
Harsh Conditions

Click to download full resolution via product page

Figure 1: Synthetic pathways comparing Palladium-catalyzed amination vs. classical

nucleophilic substitution.

Structural Characterization (Analytical Profile)
Since specific spectral data for this CAS is rare in public repositories, the following is the

derived analytical profile based on substituent effects (ChemDraw/MestReNova prediction

algorithms).

Nuclear Magnetic Resonance ( NMR)
Solvent:

(Chloroform-d) Internal Standard: TMS (0.00 ppm)[1]
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

1.40 – 1.45 Singlet (s) 9H

Characteristic

intense singlet of

the tert-butyl

group.[1]

4.00 – 4.50
Broad Singlet (br

s)
1H

Exchangeable

proton; shift

varies with

concentration/sol

vent.[1]

6.90 – 7.00
Doublet of

doublets (dd)
1H Ar-H (C6)

Ortho to amine,

shielded by N-

donation.[1]

7.25 – 7.35 Triplet (t) 1H Ar-H (C5)

Meta to both

groups; standard

aromatic range.

[1]

7.45 – 7.55 Doublet (d) 1H Ar-H (C4)

Ortho to nitro,

deshielded by

.[1]

7.60 – 7.70 Singlet/Fine

doublet

1H Ar-H (C2) Between N and

; most

deshielded due

to cooperative

effects? No,

usually C2 is

shielded by N but

deshielded by

NO2.[1] Often

appears as a
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narrow triplet or

doublet.[1]

Infrared Spectroscopy (FT-IR)[1]
3350 – 3400 cm⁻¹: N-H stretching (secondary amine, weak/medium).[1]

2960 – 2870 cm⁻¹: C-H stretching (aliphatic tert-butyl).[1]

1530 cm⁻¹ & 1350 cm⁻¹: N-O stretching (Asymmetric & Symmetric nitro group bands).

Applications & Reactivity
-tert-Butyl-3-nitroaniline is primarily a "masked" diamine.[1] The nitro group serves as a
protected amine that can be reduced selectively.[1]

Key Reaction Pathways[1][4]
Reduction to Diamine:

Reagent:

or

.[1]

Product:

-tert-butylbenzene-1,3-diamine.[1]

Use: Curing agent for epoxy resins or intermediate for azo dyes where the bulky group

improves solubility.[1]

Electrophilic Aromatic Substitution:

The ring is deactivated by

but activated by

.[1] Substitution (e.g., bromination) will occur ortho or para to the amine group (Positions
2, 4, or 6), with Position 4 being favored sterically.[1]
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4-Bromo-N-tert-butyl-3-nitroaniline
(Major Isomer)

 Directed by Amine
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Figure 2: Primary reactivity pathways for downstream applications.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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